Cas no 1094619-74-5 (Methyl 2-Amino-4-trifluoromethylthiophene-3-carboxylate)

• Product Name: Methyl 2-Amino-4-trifluoromethylthiophene-3-carboxylate
• CAS No: 1094619-74-5
• MF: C₇H₆F₃NO₂S
• MW: 225.188251018524
• MDL: MFCD08059078
• CID: 2086310
• PubChem ID: 69176980
• Update Time: 2025-08-04

Methyl 2-Amino-4-trifluoromethylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-Amino-4-trifluoromethylthiophene-3-carboxylate
• 2-amino-4-(trifluoromethyl)thiophene-3-carboxylic acid methyl ester
• methyl 2-amino-4-(trifluoromethyl)thiophene-3-carboxylate
• 2-Amino-4-trifluoromethyl-thiophene-3-carboxylic acid methyl ester
• CS-0067818
• SCHEMBL4757649
• MFCD08059078
• 1094619-74-5
• EN300-5246809
• methyl2-amino-4-(trifluoromethyl)thiophene-3-carboxylate
• DB-334458
• D73533
• 2-Amino-4-trifluoromethylthiophene-3-carboxylic Acid Methyl Ester; 2-Amino-4-(trifluoromethyl)-3-thiophenecarboxylic Acid Methyl Ester
• SB30629
• WJGAEDSTRCTZJP-UHFFFAOYSA-N
• SY389755

• MDL： MFCD08059078
• Inchi： 1S/C7H6F3NO2S/c1-13-6(12)4-3(7(8,9)10)2-14-5(4)11/h2H,11H2,1H3
• InChI Key： WJGAEDSTRCTZJP-UHFFFAOYSA-N
• SMILES： S1C=C(C(F)(F)F)C(C(=O)OC)=C1N

Computed Properties

• Exact Mass: 225.00713409g/mol
• Monoisotopic Mass: 225.00713409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 283.6±40.0 °C at 760 mmHg
• Flash Point: 125.3±27.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Methyl 2-Amino-4-trifluoromethylthiophene-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 2-Amino-4-trifluoromethylthiophene-3-carboxylate

Methyl 2-Amino-4-trifluoromethylthiophene-3-carboxylate (CAS No. 1094619-74-5): A Comprehensive Overview in Modern Chemical Biology

Methyl 2-Amino-4-trifluoromethylthiophene-3-carboxylate, identified by its CAS number 1094619-74-5, is a sophisticated organic compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This compound belongs to the thiophene family, a class of heterocyclic compounds characterized by a sulfur atom embedded within a six-membered ring structure. The presence of both amino and trifluoromethyl substituents in its molecular framework endows it with unique chemical properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The structural composition of Methyl 2-Amino-4-trifluoromethylthiophene-3-carboxylate is pivotal in determining its reactivity and potential biological activities. The amino group (-NH₂) at the 2-position introduces a basic character, facilitating interactions with acidic moieties in biological systems. Concurrently, the trifluoromethyl group (-CF₃) at the 4-position enhances lipophilicity and metabolic stability, which are critical factors in drug design. The carboxylate ester group (-COOCH₃) at the 3-position further modulates the compound's solubility and pharmacokinetic behavior, making it an attractive scaffold for medicinal chemists.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for Methyl 2-Amino-4-trifluoromethylthiophene-3-carboxylate. These innovations have not only improved yield but also minimized impurities, ensuring higher purity levels required for pharmaceutical applications. The synthesis typically involves multi-step reactions, including functional group transformations such as halogenation, amination, and esterification, all of which must be meticulously optimized to achieve the desired product.

In the context of drug discovery, Methyl 2-Amino-4-trifluoromethylthiophene-3-carboxylate has been explored for its potential as an intermediate in the synthesis of bioactive molecules. Thiophene derivatives are well-documented for their role in various biological pathways, including enzyme inhibition and receptor binding. The specific arrangement of substituents in this compound suggests possible interactions with targets such as kinases and transcription factors, which are often implicated in diseases like cancer and inflammation.

Current research highlights the compound's utility in developing small-molecule inhibitors. For instance, studies have demonstrated its efficacy in modulating the activity of certain proteases involved in viral replication. The trifluoromethyl group, in particular, has been shown to enhance binding affinity by improving hydrophobic interactions with the target protein. Furthermore, computational modeling has been employed to predict binding modes and optimize lead structures derived from Methyl 2-Amino-4-trifluoromethylthiophene-3-carboxylate, streamlining the drug development process.

The pharmacological profile of Methyl 2-Amino-4-trifluoromethylthiophene-3-carboxylate is also influenced by its ability to undergo metabolic transformations. Studies indicate that it can be biotransformed into active or inactive metabolites depending on enzymatic pathways present in vivo. Understanding these metabolic routes is crucial for predicting drug efficacy and safety profiles. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing these metabolites and elucidating their roles.

Another area of interest is the application of Methyl 2-Amino-4-trifluoromethylthiophene-3-carboxylate in material science. Its unique electronic properties make it a candidate for organic semiconductors and optoelectronic devices. Researchers have explored its potential use in organic light-emitting diodes (OLEDs) and photovoltaic cells, where thiophene-based compounds exhibit excellent charge transport capabilities. The incorporation of fluorine atoms further enhances stability against environmental degradation, making it a promising candidate for next-generation materials.

The environmental impact of Methyl 2-Amino-4-trifluoromethylthiophene-3-carboxylate is also a subject of investigation. Biodegradability studies suggest that under certain conditions, it can be broken down into less harmful compounds. However, its persistence in aquatic environments remains a concern, necessitating further research to assess potential ecological risks. Sustainable synthetic routes that minimize waste generation and employ green chemistry principles are being actively pursued to address these challenges.

In conclusion, Methyl 2-Amino-4-trifluoromethylthiophene-3-carboxylate (CAS No. 1094619-74-5) represents a versatile compound with broad applications across chemical biology and pharmaceutical sciences. Its unique structural features offer opportunities for developing innovative therapeutics while also serving as a valuable building block in material science. Ongoing research continues to uncover new possibilities for this compound, reinforcing its significance as a cornerstone molecule in modern chemical research.